Cas no 107274-42-0 (2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester)

2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester structure
107274-42-0 structure
Product Name:2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester
CAS No:107274-42-0
MF:C13H16O3
MW:220.264344215393
CID:2137848
Update Time:2023-11-19

2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • (E)-ethyl 3-(2-methoxy-5-methylphenyl)acrylate
    • HPUXUPRHTNBDSE-SOFGYWHQSA-N
    • ethyl (2E)-3-(2-methoxy-5-methyl-phenyl)prop-2-enoate
    • CID 121004079
    • 2-Propenoic acid, 3-(2-methoxy-5-methylphenyl)-, ethyl ester
    • Ethyl 3-(2-methoxy-5-methylphenyl)-2-propenoate
    • Inchi: 1S/C13H16O3/c1-4-16-13(14)8-6-11-9-10(2)5-7-12(11)15-3/h5-9H,4H2,1-3H3/b8-6+
    • InChI Key: HPUXUPRHTNBDSE-SOFGYWHQSA-N
    • SMILES: O(C)C1C=CC(C)=CC=1/C=C/C(=O)OCC

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 248
  • Topological Polar Surface Area: 35.5

Experimental Properties

  • Density: 1.063±0.06 g/cm3(Predicted)
  • Boiling Point: 148-150 °C(Press: 0.5 Torr)
Recommended suppliers
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd